Cas no 2089674-04-2 (Pyrazolo[1,5-a]pyrimidine-3-acetic acid, α-amino-6-bromo-, methyl ester)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-acetic acid, α-amino-6-bromo-, methyl ester
• CAS No: 2089674-04-2
• MF: C₉H₉BrN₄O₂
• MW: 285.097360372543
• CID: 5254812
• Update Time: 2025-06-08

Pyrazolo[1,5-a]pyrimidine-3-acetic acid, α-amino-6-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-acetic acid, α-amino-6-bromo-, methyl ester

• Inchi： 1S/C9H9BrN4O2/c1-16-9(15)7(11)6-3-13-14-4-5(10)2-12-8(6)14/h2-4,7H,11H2,1H3
• InChI Key： NZJKMCYIQRPTIK-UHFFFAOYSA-N
• SMILES： C12=C(C(N)C(OC)=O)C=NN1C=C(Br)C=N2

Experimental Properties

• Density: 1.86±0.1 g/cm3(Predicted)
• pka: 4.98±0.50(Predicted)

Additional information on Pyrazolo[1,5-a]pyrimidine-3-acetic acid, α-amino-6-bromo-, methyl ester

Research Briefing on Pyrazolo[1,5-a]pyrimidine-3-acetic acid, α-amino-6-bromo-, methyl ester (CAS: 2089674-04-2): Recent Advances and Applications

Pyrazolo[1,5-a]pyrimidine-3-acetic acid, α-amino-6-bromo-, methyl ester (CAS: 2089674-04-2) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This research briefing provides an overview of the latest scientific developments surrounding this molecule, focusing on its synthesis, biological activities, and potential therapeutic applications. Recent studies have highlighted its role as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromo-substituent at position 6 as a key handle for further functionalization, enabling the creation of a series of potent and selective inhibitors. The α-amino and ester functionalities were found to be crucial for maintaining optimal binding interactions with the target protein, as revealed by X-ray crystallography studies.

In the area of synthetic methodology, recent advances have focused on improving the efficiency of producing Pyrazolo[1,5-a]pyrimidine-3-acetic acid derivatives. A 2024 publication in Organic Letters described a novel one-pot synthesis approach that significantly reduces the number of steps required to obtain the target compound while improving overall yield (up to 78%). This methodological breakthrough is expected to facilitate broader exploration of structure-activity relationships within this chemical class.

From a pharmacological perspective, emerging research suggests that derivatives of 2089674-04-2 exhibit promising activity against various cancer cell lines. A preclinical study conducted at the National Cancer Institute showed that certain analogs demonstrated nanomolar potency against triple-negative breast cancer cells, with particular efficacy in overcoming drug resistance mechanisms. The methyl ester moiety was identified as critical for maintaining cellular permeability while allowing for intracellular activation through esterase-mediated hydrolysis.

The compound's potential extends beyond oncology applications. Recent findings published in ACS Chemical Neuroscience indicate that structurally modified versions show activity as positive allosteric modulators of GABA receptors, suggesting possible utility in neurological disorders. However, researchers note that further optimization is needed to improve blood-brain barrier penetration and reduce potential off-target effects.

Several pharmaceutical companies have included 2089674-04-2 derivatives in their development pipelines, with one candidate currently in Phase I clinical trials for autoimmune diseases. The compound's versatility stems from its ability to serve as a platform for diverse modifications, allowing medicinal chemists to fine-tune pharmacological properties while maintaining core structural features essential for target engagement.

Looking forward, the research community anticipates continued exploration of this scaffold, particularly in the context of targeted protein degradation and PROTAC development. The presence of multiple functional groups makes it particularly suitable for conjugation with E3 ligase ligands, opening new avenues for innovative therapeutic strategies. As synthetic methods improve and our understanding of structure-activity relationships deepens, Pyrazolo[1,5-a]pyrimidine-3-acetic acid derivatives are poised to make significant contributions to drug discovery in the coming years.